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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

An In-Depth Technical Guide to 2,7-
Dimethylphenazine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on 2,7-
Dimethylphenazine. It is important to note that specific experimental data for this compound is

limited in publicly accessible literature. Much of the information regarding its potential

properties and activities is extrapolated from the general characteristics of the phenazine class

of compounds.

Core Chemical and Physical Properties
2,7-Dimethylphenazine is a heterocyclic aromatic organic compound belonging to the

phenazine family. Its core structure consists of a pyrazine ring fused to two benzene rings, with

methyl groups substituted at the 2 and 7 positions.

Table 1: Physical and Chemical Properties of 2,7-Dimethylphenazine
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Property Value Source

Molecular Formula C₁₄H₁₂N₂ PubChem[1]

Molecular Weight 208.26 g/mol PubChem[1]

CAS Number 3236-92-8 PubChem[1]

Appearance
Not experimentally reported;

likely a crystalline solid.
Inferred

Melting Point Not experimentally reported.

Boiling Point Not experimentally reported.

Solubility

Not experimentally reported.

Phenazines are generally

soluble in organic solvents and

sparingly soluble in water.

Inferred

LogP (calculated) 3.4 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Crystal Structure

A crystal structure has been

reported (CCDC Number:

874812).

PubChem[1]

Synthesis and Spectroscopic Characterization
While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is

not readily available in the reviewed literature, a general and common method for synthesizing

phenazine derivatives is the Wohl-Aue reaction. This reaction involves the condensation of an

aniline with a nitrobenzene in the presence of a base.

A plausible synthetic route for 2,7-Dimethylphenazine would involve the reaction of 4-

methylaniline with 1-nitro-4-methylbenzene.

General Experimental Workflow for Phenazine Synthesis (Wohl-Aue Reaction)
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Caption: Generalized workflow for the synthesis of phenazine derivatives.

Spectroscopic Data:

Specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, UV-Vis) for 2,7-
Dimethylphenazine are not available in the surveyed literature. For a novel synthesis, the

following characterization techniques would be essential for structure elucidation and purity

assessment.

Table 2: Expected Spectroscopic Characterization
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons

on the phenazine core and the methyl group

protons. The chemical shifts and coupling

patterns would confirm the substitution pattern.

¹³C NMR

Resonances for the aromatic carbons of the

phenazine skeleton and the methyl group

carbons.

FT-IR

Characteristic absorption bands for C-H

stretching of the aromatic and methyl groups,

C=C and C=N stretching vibrations of the

heterocyclic ring system.

UV-Vis

Absorption maxima in the UV and possibly

visible regions, characteristic of the extended π-

conjugated system of the phenazine core.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of 2,7-Dimethylphenazine

(208.26 m/z).

Potential Biological Activity and Signaling Pathways
Specific biological activities and mechanisms of action for 2,7-Dimethylphenazine have not

been reported. However, the broader class of phenazine compounds, particularly those

produced by bacteria like Pseudomonas aeruginosa, are known to possess a wide range of

biological activities, including antimicrobial, anticancer, and redox-cycling properties.

The biological effects of many phenazines are linked to their ability to undergo redox cycling,

which can lead to the generation of reactive oxygen species (ROS) such as superoxide anions

and hydrogen peroxide. This can induce oxidative stress in cells, a mechanism implicated in

both their antimicrobial and cytotoxic effects.

Hypothesized Signaling Pathway Modulation (based on general phenazine activity)
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Given the redox-active nature of the phenazine core, 2,7-Dimethylphenazine could potentially

influence cellular signaling pathways that are sensitive to oxidative stress. One such critical

pathway is the Nrf2-Keap1 pathway, which is a primary regulator of the cellular antioxidant

response.
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Caption: Hypothesized modulation of the Nrf2-Keap1 pathway by 2,7-Dimethylphenazine.

Conclusion and Future Directions
2,7-Dimethylphenazine remains a poorly characterized compound within the broader and

well-studied phenazine family. While its fundamental chemical identity is established, a

significant gap exists in the experimental validation of its physical, chemical, and biological

properties.

Future research efforts should focus on:

Definitive Synthesis and Characterization: Development and publication of a detailed,

reproducible synthetic protocol followed by comprehensive spectroscopic and

crystallographic characterization.

Determination of Physicochemical Properties: Experimental measurement of key properties

such as melting point, boiling point, and solubility in various solvents.
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Biological Screening: Evaluation of its antimicrobial and cytotoxic activities against a panel of

relevant bacterial, fungal, and cancer cell lines.

Mechanistic Studies: Investigation into its mode of action, including its ability to induce

oxidative stress and modulate relevant cellular signaling pathways.

Such studies are essential to unlock the potential of 2,7-Dimethylphenazine and determine its

viability for applications in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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